![molecular formula C10H18ClN B6175048 rac-(1R,2R,6S,7S)-tricyclo[5.2.1.0,2,6]decan-3-amine hydrochloride CAS No. 2503172-77-6](/img/new.no-structure.jpg)
rac-(1R,2R,6S,7S)-tricyclo[5.2.1.0,2,6]decan-3-amine hydrochloride
Overview
Description
rac-(1R,2R,6S,7S)-tricyclo[5210,2,6]decan-3-amine hydrochloride is a complex organic compound known for its unique tricyclic structure
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of rac-(1R,2R,6S,7S)-tricyclo[5.2.1.0,2,6]decan-3-amine hydrochloride typically involves multiple steps, starting from simpler organic molecules. The process often includes cyclization reactions to form the tricyclic core, followed by amination to introduce the amine group. The final step involves the formation of the hydrochloride salt to enhance the compound’s stability and solubility.
Industrial Production Methods
In an industrial setting, the production of this compound is scaled up using optimized reaction conditions to ensure high yield and purity. This often involves the use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography.
Chemical Reactions Analysis
Types of Reactions
rac-(1R,2R,6S,7S)-tricyclo[5.2.1.0,2,6]decan-3-amine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert it into different amine derivatives.
Substitution: The amine group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Typical reaction conditions involve controlled temperatures and pH to ensure the desired product formation.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield tricyclic ketones, while reduction can produce secondary or tertiary amines.
Scientific Research Applications
rac-(1R,2R,6S,7S)-tr
Properties
CAS No. |
2503172-77-6 |
|---|---|
Molecular Formula |
C10H18ClN |
Molecular Weight |
187.7 |
Purity |
95 |
Origin of Product |
United States |
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